Cas no 1428630-33-4 (2-Oxazolidinone, 5-[(methylthio)methyl]-3-[(E)-[(5-nitro-2-furanyl)methylene]amino]-)

• Product Name: 2-Oxazolidinone, 5-[(methylthio)methyl]-3-[(E)-[(5-nitro-2-furanyl)methylene]amino]-
• CAS No: 1428630-33-4
• MF: C₁₀H₁₁N₃O₅S
• MW: 285.276440858841
• CID: 5731734
• Update Time: 2023-10-31

2-Oxazolidinone, 5-[(methylthio)methyl]-3-[(E)-[(5-nitro-2-furanyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-[(methylthio)methyl]-3-[(E)-[(5-nitro-2-furanyl)methylene]amino]-

• MDL： MFCD00057257
• Inchi： 1S/C10H11N3O5S/c1-19-6-8-5-12(10(14)18-8)11-4-7-2-3-9(17-7)13(15)16/h2-4,8H,5-6H2,1H3/b11-4+
• InChI Key： SRQKTCXJCCHINN-NYYWCZLTSA-N
• SMILES： O1C(CSC)CN(/N=C/C2=CC=C([N+]([O-])=O)O2)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 423.6±53.0 °C(Predicted)
• pka: -2.49±0.40(Predicted)